Cas no 2171993-10-3 (2-amino-3-fluoro-6-(prop-2-yn-1-yloxy)aminobenzoic acid)

2-amino-3-fluoro-6-(prop-2-yn-1-yloxy)aminobenzoic acid structure
2171993-10-3 structure
Product Name:2-amino-3-fluoro-6-(prop-2-yn-1-yloxy)aminobenzoic acid
CAS No:2171993-10-3
MF:C10H9FN2O3
MW:224.188465833664
CID:6069177
PubChem ID:165524267
Update Time:2023-12-30

2-amino-3-fluoro-6-(prop-2-yn-1-yloxy)aminobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-amino-3-fluoro-6-(prop-2-yn-1-yloxy)aminobenzoic acid
    • 2-amino-3-fluoro-6-[(prop-2-yn-1-yloxy)amino]benzoic acid
    • 2171993-10-3
    • EN300-1450196
    • Inchi: 1S/C10H9FN2O3/c1-2-5-16-13-7-4-3-6(11)9(12)8(7)10(14)15/h1,3-4,13H,5,12H2,(H,14,15)
    • InChI Key: PIIGTJRVUGYYRD-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=C(C(=O)O)C=1N)NOCC#C

Computed Properties

  • Exact Mass: 224.05972032g/mol
  • Monoisotopic Mass: 224.05972032g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 84.6Ų

2-amino-3-fluoro-6-(prop-2-yn-1-yloxy)aminobenzoic acid Pricemore >>

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